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Compound of Interest

Compound Name: 2-hydroxycerotoyl-CoA

Cat. No.: B15546829

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the separation and analysis of 2-
hydroxycerotoyl-CoA isomers, crucial intermediates in sphingolipid metabolism. The
protocols outlined below leverage High-Performance Liquid Chromatography (HPLC) coupled
with Tandem Mass Spectrometry (LC-MS/MS), a powerful technique for the sensitive and
specific quantification of lipid isomers.

Introduction

2-Hydroxycerotoyl-CoA is a key precursor in the biosynthesis of 2-hydroxy sphingolipids,
which are abundant in the nervous system, skin, and kidneys.[1] The stereochemistry of the 2-
hydroxy group, either (R) or (S), can significantly impact the biological function and metabolic
fate of these sphingolipids. The enzyme Fatty Acid 2-Hydroxylase (FA2H) is responsible for the
stereospecific synthesis of (R)-2-hydroxy fatty acids, which are then activated to their CoA
esters and incorporated into ceramides.[2] Dysregulation of 2-hydroxy sphingolipid metabolism
has been implicated in various neurological disorders. Therefore, the ability to separate and
quantify the (R) and (S) enantiomers of 2-hydroxycerotoyl-CoA is critical for understanding
their distinct roles in health and disease.

This document provides a comprehensive guide to the analytical techniques for separating
these challenging isomers, including sample preparation, chromatographic separation, and
mass spectrometric detection.
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Sphingolipid Metabolism Pathway involving 2-
Hydroxycerotoyl-CoA

The following diagram illustrates the synthesis of 2-hydroxy sphingolipids, highlighting the role
of 2-hydroxycerotoyl-CoA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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